4-(3-Hydroxypropyl)morpholine
Overview
Description
4-(3-Hydroxypropyl)morpholine, also known as HPM, is an organic compound used in a variety of scientific research applications. It is a colorless, odorless liquid with a low boiling point and a low vapor pressure. It is soluble in water and has a low toxicity level. HPM has a wide range of applications in organic synthesis, analytical chemistry, and biochemistry. It has been used in the synthesis of a variety of compounds, including amino acids, peptides, and proteins. HPM has also been used in the development of new drugs and in the study of biochemical and physiological processes.
Scientific Research Applications
Stereospecific Synthesis in Medicinal Chemistry
- Stereospecific Synthesis of Substituted Sulfamidates : Morpholine is a key heterocyclic moiety in medicinal chemistry due to its ability to enhance pharmacokinetic and pharmacodynamic properties of pharmaceuticals. A study by Stojiljkovic et al. (2022) focused on the synthesis of optically pure 3-hydroxymethylmorpholine building blocks, vital for developing enantiomerically pure morpholine derivatives (Stojiljkovic et al., 2022).
Material Science Applications
- Thermally Stable Polyurethane Foams : Zarzyka et al. (2018) explored the synthesis and properties of polyols with oxamidoester groups derived from N-substituted morpholine-2,3-dione derivatives. These compounds are used in producing rigid polyurethane foams with high thermal stability and mechanical strength, suitable for heat-insulating materials (Zarzyka et al., 2018).
Organometallic Chemistry
- Synthesis and Complexation with Palladium and Mercury : Singh et al. (2000) reported the synthesis of N-{2-(4-methoxyphenyltelluro)ethyl}morpholine and its complexation with palladium(II) and mercury(II), presenting new insights into organometallic chemistry involving morpholine derivatives (Singh et al., 2000).
Pharmaceutical Research
- Antibacterial Screening and DNA Cleavage : Mali et al. (2019) synthesized a compound involving 4-morpholino-1,2,5-thiadiazol-3-ol, demonstrating its antibacterial inhibition and DNA cleavage potential, suggesting its application in medicinal fields (Mali et al., 2019).
Catalysis
- Catalysis in Chemical Synthesis : A study by Pansuriya et al. (2009) highlighted the use of morpholine as a catalyst in the formation of spiro 2-amino-3-cyanopyrano(3,2-c)chromene derivatives, showcasing its role in facilitating chemical reactions (Pansuriya et al., 2009).
Kinase Inhibition
- PI3K-AKT-mTOR Pathway Inhibition : Hobbs et al. (2019) discovered a non-nitrogen containing morpholine isostere with potential applications as a dual inhibitor in the PI3K-AKT-mTOR pathway, highlighting its significance in kinase inhibition (Hobbs et al., 2019).
Mechanism of Action
Target of Action
4-(3-Hydroxypropyl)morpholine is primarily used in the synthesis of macrocyclic urea compounds, which can act as potent Chk1 inhibitors . Chk1, or Checkpoint kinase 1, is a serine/threonine-specific protein kinase that is crucial in cell cycle regulation, DNA repair, and cell survival. It is a primary target in cancer research due to its role in DNA damage response pathways.
Biochemical Analysis
Biochemical Properties
4-(3-Hydroxypropyl)morpholine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is involved in the synthesis of macrocyclic urea compounds, which are known to inhibit the Chk1 enzyme This interaction is crucial for regulating cell cycle checkpoints and DNA damage response
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with a melting point of 47.07°C and a boiling point of 240-241°C
Properties
IUPAC Name |
3-morpholin-4-ylpropan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c9-5-1-2-8-3-6-10-7-4-8/h9H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZKSLWJLGAGPIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10196160 | |
Record name | 4-Morpholinepropanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10196160 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4441-30-9 | |
Record name | 3-Morpholino-1-propanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4441-30-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Morpholinepropanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004441309 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Morpholinepropanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10196160 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3-Hydroxypropyl)morpholine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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